Cas no 1250317-06-6 ([4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride)
[4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1250317-06-6
- EN300-681126
- [4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride
- [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride
-
- Inchi: 1S/C9H10ClNO4S/c10-16(13,14)6-7-1-3-8(4-2-7)15-5-9(11)12/h1-4H,5-6H2,(H2,11,12)
- InChI Key: MJXADONLRHYJBE-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC(=CC=1)OCC(N)=O)(=O)=O
Computed Properties
- Exact Mass: 263.0019067g/mol
- Monoisotopic Mass: 263.0019067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 94.8Ų
[4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681126-0.05g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 0.05g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-681126-0.1g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 0.1g |
$1207.0 | 2025-03-12 | |
| Enamine | EN300-681126-0.25g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 0.25g |
$1262.0 | 2025-03-12 | |
| Enamine | EN300-681126-0.5g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 0.5g |
$1316.0 | 2025-03-12 | |
| Enamine | EN300-681126-1.0g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 1.0g |
$1371.0 | 2025-03-12 | |
| Enamine | EN300-681126-2.5g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 2.5g |
$2688.0 | 2025-03-12 | |
| Enamine | EN300-681126-5.0g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 5.0g |
$3977.0 | 2025-03-12 | |
| Enamine | EN300-681126-10.0g |
[4-(carbamoylmethoxy)phenyl]methanesulfonyl chloride |
1250317-06-6 | 95.0% | 10.0g |
$5897.0 | 2025-03-12 |
[4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride
Introduction to [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride (CAS No. 1250317-06-6)
[4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 1250317-06-6, is characterized by its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a carbamoyl and methoxy substituent on the phenyl ring, coupled with a methanesulfonyl chloride functional group, endows this molecule with remarkable reactivity and versatility.
The methanesulfonyl chloride moiety is particularly noteworthy as it serves as a crucial electrophile in organic synthesis, facilitating the formation of sulfonamide derivatives. These derivatives are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The 4-(carbamoylmethoxy)phenyl backbone further enhances the compound's potential by providing a scaffold that can be easily modified to target specific biological pathways.
Recent advancements in drug discovery have highlighted the importance of sulfonamide-based compounds due to their ability to interact with biological targets at the molecular level. For instance, studies have demonstrated that sulfonamides can modulate enzyme activity and receptor binding, making them indispensable in the development of novel therapeutic agents. The compound [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride, with its well-defined reactivity profile, is particularly suited for such applications.
In the context of medicinal chemistry, the synthesis of this compound involves careful consideration of reaction conditions and reagent selection to ensure high yield and purity. The carbamoyl group introduces a polar nature to the molecule, which can enhance solubility in polar solvents commonly used in pharmaceutical synthesis. This characteristic is particularly beneficial when designing molecules that need to traverse biological membranes or interact with intracellular targets.
One of the most exciting applications of [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the electrophilic nature of the methanesulfonyl chloride, researchers can design molecules that covalently bind to kinase active sites, effectively inhibiting their activity. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could be developed into potent kinase inhibitors.
The 4-(carbamoylmethoxy)phenyl moiety also offers opportunities for further functionalization. For example, it can be coupled with nucleophilic groups to introduce additional pharmacophores or modified through cross-coupling reactions to create more complex structures. This flexibility makes [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride an invaluable building block for medicinal chemists seeking to develop novel therapeutics.
Another area where this compound shows promise is in the field of immunomodulation. Sulfonamide derivatives have been explored for their ability to modulate immune responses by interacting with immune receptors and signaling pathways. The unique structural features of [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride may enable it to interact with specific immune targets, potentially leading to new treatments for autoimmune diseases or infections.
From a synthetic chemistry perspective, the preparation of [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride involves multi-step processes that require precise control over reaction conditions. The introduction of the carbamoyl group typically involves condensation reactions with appropriate carbamic acid derivatives or their activated forms. Subsequent methylation and sulfonylation steps complete the synthesis. Advanced techniques such as flow chemistry have been explored to optimize these reactions, improving yield and reducing waste.
The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing methodologies that minimize hazardous waste and utilize sustainable reagents. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being investigated as alternatives to traditional methods.
In conclusion, [4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride (CAS No. 1250317-06-6) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for sulfonamide derivatives, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.
1250317-06-6 ([4-(Carbamoylmethoxy)phenyl]methanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)